3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid

• IUPAC Name: 3-[(5-ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid
• InChI: InChI=1S/C11H15NO3S/c1-3-8-7(2)6-9(16-8)11(15)12-5-4-10(13)14/h6H,3-5H2,1-2H3,(H,12,15)(H,13,14)
• InChI Key: YIJTVCMPJFEQAC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(S1)C(=O)NCCC(=O)O)C
• Molecular Formula: C11H15NO3S
• Molecular Weight: 241.31 g/mol

Description

3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid, also known as EMPA, is a chemical compound that has been widely studied for its potential therapeutic applications. EMPA belongs to the class of compounds known as thiazolidinediones, which are known to have insulin-sensitizing properties. In

Scientific Research Applications

3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid has been extensively studied for its potential therapeutic applications in the treatment of diabetes, obesity, and other metabolic disorders. 3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid has been shown to improve insulin sensitivity, reduce blood glucose levels, and promote weight loss in animal models. Clinical trials in humans have also demonstrated the efficacy of 3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid in improving glycemic control and reducing the risk of cardiovascular events in patients with type 2 diabetes.

Mechanism of Action

The mechanism of action of 3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid involves the activation of the peroxisome proliferator-activated receptor gamma (PPARγ) pathway. PPARγ is a nuclear receptor that plays a key role in regulating glucose and lipid metabolism. Activation of PPARγ by 3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid leads to increased insulin sensitivity, decreased hepatic glucose production, and increased glucose uptake in peripheral tissues.
Biochemical and Physiological Effects:
3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid has been shown to have a number of biochemical and physiological effects in animal models and humans. These include improved insulin sensitivity, reduced blood glucose levels, increased glucose uptake in peripheral tissues, decreased hepatic glucose production, and reduced body weight. 3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid has also been shown to have anti-inflammatory and anti-oxidant effects, which may contribute to its therapeutic benefits.

Advantages and Limitations for Lab Experiments

3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied in animal models and humans. However, there are also some limitations to using 3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid in lab experiments. For example, 3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid has a relatively short half-life in vivo, which may limit its efficacy in certain applications. Additionally, 3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid has been shown to have some off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid. One area of interest is the development of more potent and selective PPARγ agonists, which may have improved therapeutic efficacy and fewer off-target effects. Another area of interest is the investigation of the potential therapeutic applications of 3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid in other metabolic disorders, such as non-alcoholic fatty liver disease and metabolic syndrome. Finally, there is also interest in exploring the potential use of 3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid in combination with other drugs or therapies, in order to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid involves the reaction of 5-ethyl-4-methylthiophene-2-carboxylic acid with ethyl chloroformate, followed by the reaction of the resulting intermediate with 3-aminopropanoic acid. The final product is obtained after purification by column chromatography.